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Compound of Interest

Compound Name: Disperse blue 165:1

Cat. No.: B15557020

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the dyeing of cellulose acetate nanofibers (CANF) using C.1.
Disperse Blue 165:1. The protocols detailed below are based on the high-temperature
exhaust method, utilizing environmentally friendly deep eutectic solvents (DES) as a dyeing
medium, which has been shown to provide excellent colorimetric properties and good color
fixation.[1]

Introduction

Cellulose acetate nanofibers have garnered significant attention in various fields, including
biomedical applications and textiles, due to their high surface area, mechanical strength, and
absorption capacity. The coloration of these nanofibers is crucial for many applications.
Disperse dyes, such as C.I. Disperse Blue 165:1, are suitable for dyeing hydrophobic fibers
like cellulose acetate.[2][3] This document outlines a detailed protocol for dyeing CANF with
Disperse Blue 165:1 in a choline chloride-based deep eutectic solvent system, which serves
as a green alternative to conventional aqueous dyeing methods.[1][4] This method has been
demonstrated to be efficient, requiring shorter dyeing times compared to traditional processes.

[5114]

Data Presentation

The following tables summarize the key materials used in the dyeing process and the color
fastness properties of cellulose acetate nanofibers dyed with C.I. Disperse Blue 165:1 in a
choline chloride:ethylene glycol (CC:EG) medium.
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Table 1: Materials for Dyeing Process

Material Supplier Purpose

Cellulose Acetate (CA) Sigma-Aldrich Nanofiber production
C.l. Disperse Blue 165:1 Huntsman Dye

Choline Chloride (CC) SCR Company Component of DES
Ethylene Glycol (EG) Sigma-Aldrich Component of DES
Acetone - Solvent for CA
Dimethylacetamide (DMAC) - Solvent for CA

Source: Information compiled from multiple sources.[6]

Table 2: Color Fastness Properties of CANF Dyed with Disperse Blue 165:1 in CC:EG
Medium

Fastness Test Standard Result
Light Fastness ISO 105-B02 Good
Washing Fastness ISO 105-C10:2006 Good

Note: The results indicate that the choline chloride:ethylene glycol (CC:EG) medium provides
superior color fixation properties compared to a choline chloride:urea (CC:Urea) medium.[1]

Experimental Protocols

This section provides detailed methodologies for the preparation of cellulose acetate
nanofibers and the subsequent dyeing process with Disperse Blue 165:1.

1. Preparation of Cellulose Acetate Nanofibers (CANF) via Electrospinning
This protocol describes the fabrication of CANF using an electrospinning apparatus.

e Materials and Equipment:
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o Cellulose Acetate (CA)
o Acetone/Dimethylacetamide (DMACc) solvent mixture
o Electrospinning apparatus (e.g., Tong Li Tech, TL-PRO-BM)
o Syringe with a metallic tip
o Digital syringe pump (e.g., Tong Li Tech, TL-F6)
o Rotating drum collector covered with aluminum foil
e Procedure:

o Prepare a 12% (w/v) solution of cellulose acetate in a 2:1 mixture of acetone and
dimethylacetamide.

o Load the polymer solution into a syringe fitted with a metallic tip.
o Mount the syringe on a digital syringe pump and set the feed rate to 0.10 mL/h.

o Connect the metallic tip of the syringe to a positive electrode and a negative electrode to
the rotating drum collector.

o Position the syringe tip at a distance of 14 cm from the collector.
o Set the drum rotation speed to 150 rpm.
o Apply a voltage of 15 kV to initiate the electrospinning process.

o Maintain the temperature at 27—-29 °C and a relative humidity of 50-55% during the
process.

o Collect the nanofiber web on the aluminum foil.
o Air-dry the resulting nanofibers for 24 hours.[4]

2. Dyeing of CANF with Disperse Blue 165:1 using a Deep Eutectic Solvent
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This protocol details the high-temperature exhaust dyeing method in a choline

chloride:ethylene glycol (CC:EG) deep eutectic solvent.

e Materials and Equipment:

[e]

[¢]

o

[e]

o

[¢]

Cellulose Acetate Nanofibers (CANF)

C.l. Disperse Blue 165:1

Choline Chloride (CC)

Ethylene Glycol (EG)

Glass tubes

High-temperature dyeing apparatus

e Procedure:

Prepare the deep eutectic solvent by mixing choline chloride and ethylene glycol in a 1:2
molar ratio to create the CC:EG (1:2) medium.

Prepare a dye bath in a glass tube with a liquor-to-goods ratio of 1:100.
Disperse the C.I. Disperse Blue 165:1 dye in the CC:EG medium.
Immerse the CANF sample in the dye bath.

Place the glass tube in the high-temperature dyeing apparatus.

Raise the temperature to the optimal dyeing temperature of 75 °C. The color strength has
been observed to be highest at this temperature.[7]

Maintain the dyeing process for an optimal duration of 30 minutes to achieve significant
dye adsorption.[1]

After dyeing, remove the sample from the dye bath. No extensive washing is required after
the process.[1]
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o Allow the dyed nanofibers to dry.

Visualizations

The following diagrams illustrate the experimental workflow for preparing and dyeing the
cellulose acetate nanofibers.

CANTF Preparation Workflow

Prepare 12% CA Solution
(Acetone/DMAC 2:1)

l

Electrospinning
(15 kV, 14 cm, 0.10 mL/h)

l

Collect Nanofibers
on Rotating Drum (150 rpm)

:

Air Dry for 24 hours

Click to download full resolution via product page

Caption: Workflow for the preparation of cellulose acetate nanofibers.
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Dyeing Process Workflow
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Caption: Workflow for dyeing cellulose acetate nanofibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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